3-Isothiocyanato-6-methoxy-2-methylpyridine

• Molecular Formula: C8H8N2OS
• Molecular Weight: 180.23 g/mol
• IUPAC Name: 3-isothiocyanato-6-methoxy-2-methylpyridine
• InChI: InChI=1S/C8H8N2OS/c1-6-7(9-5-12)3-4-8(10-6)11-2/h3-4H,1-2H3
• InChI Key: QNKUQNVBEFNMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OC)N=C=S

Description

3-Isothiocyanato-6-methoxy-2-methylpyridine is a useful research compound. Its molecular formula is C8H8N2OS and its molecular weight is 180.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-methoxy-2-methylpyridin-3-amine (10.0 g, 0.0724 mol) in tetrahydrofuran (50 mL) and aqueous saturated sodium hydrogen carbonate (50 mL) was added thiophosgene (6.62 mL, 0.0868 mol) at 0° C. The reaction mixture was stirred at room temperature for 1 hr. The mixture was extracted with ethyl acetate (×3). The combined organic layer was washed with brine (×1), dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo. To the residue was added n-hexane and the precipitate was removed by filtration and the filtrate was concentrated in vacuo. The residue was washed with cold-n-hexane to give the title compound as a pale yellow solid (5.35 g, 0.0297 mol, 41%).